Cas no 778611-27-1 (2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester)
778611-27-1 structure
Product Name:2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester
CAS No:778611-27-1
MF:C8H8N2O2S
MW:196.226320266724
CID:553204
PubChem ID:45089363
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester
- 3-Cyano-4-methyl-5-aminothiophene-2-carboxylicacid methyl ester
- 2-Thiophenecarboxylicacid,5-amino-3-cyano-4-methyl-,methylester(9CI)
- LMFZCRLBYUPWIM-UHFFFAOYSA-N
- 3-cyano-4-methyl-5-aminothiophene-2-carboxylic acid methyl ester
- SCHEMBL3050182
- 778611-27-1
-
- Inchi: 1S/C8H8N2O2S/c1-4-5(3-9)6(8(11)12-2)13-7(4)10/h10H2,1-2H3
- InChI Key: LMFZCRLBYUPWIM-UHFFFAOYSA-N
- SMILES: S1C(=C(C)C(C#N)=C1C(=O)OC)N
Computed Properties
- Exact Mass: 196.03100
- Monoisotopic Mass: 196.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 104.35000
- LogP: 1.87818
2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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